Cas no 77513-58-7 (Ethyl 2-oxotetrahydrofuran-3-carboxylate)

Ethyl 2-oxotetrahydrofuran-3-carboxylate is a versatile cyclic ester derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure combines a tetrahydrofuran ring with an ester functional group, making it a valuable precursor for lactones, heterocycles, and chiral building blocks. The compound exhibits good reactivity in nucleophilic and condensation reactions, facilitating the synthesis of complex molecular frameworks. Its stability under standard conditions and compatibility with common solvents enhance its utility in laboratory and industrial settings. The product is particularly useful in asymmetric synthesis and fine chemical production, where high purity and consistent performance are critical. Proper handling and storage are recommended to maintain its integrity.

Ethyl 2-oxotetrahydrofuran-3-carboxylate structure

77513-58-7 structure

Product Name:Ethyl 2-oxotetrahydrofuran-3-carboxylate

CAS No:77513-58-7

MF:C₇H₁₀O₄

MW:158.151902675629

MDL:MFCD01725680

CID:574007

PubChem ID:79134

Update Time:2025-05-27

Ethyl 2-oxotetrahydrofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-oxotetrahydrofuran-3-carboxylate
- 3-ethyl-2-oxofuran-3-carboxylic acid
- 3-(Ethoxycarbonyl)-g-butyrolactone
- 3-Furancarboxylicacid, tetrahydro-2-oxo-, ethyl ester, (?à)-
- a-(Ethoxycarbonyl)-g-butyrolactone
- Ethyl g-butyrolactone-a-carboxylate
- Ethyl tetrahydro-2-oxo-3-furancarboxylate
- Ethyl tetrahydro-2-oxo-3-furoate
- Carbethoxybutyrolactone
- ethyl 2-oxooxolane-3-carboxylate
- Tetrahydro-2-oxo-3-furoic acid ethyl ester
- 3-Furoic acid, tetrahydro-2-oxo-, ethyl ester
- 3-Furancarboxylic acid, tetrahydro-2-oxo-, ethyl ester
- 3-furancarboxylic acid, tetrahydro-2-oxo-, ethyl ester(9ci)
- 3-Furancarbo
- 77513-58-7
- ethyl2-oxotetrahydrofuran-3-carboxylate
- SCHEMBL7370611
- CDA51358
- MFCD01725680
- D82353
- 5-18-08-00005 (Beilstein Handbook Reference)
- AKOS022182655
- DTXSID60918298
- DS-15234
- 936-13-0
- BRN 0130517
- ethyl (+/-)-tetrahydro-2-oxo-3-furoate
- JVRMSXLSEPWFIT-UHFFFAOYSA-N
- DB-119244
- SY114626
- MDL： MFCD01725680
- Inchi： 1S/C7H10O4/c1-2-10-6(8)5-3-4-11-7(5)9/h5H,2-4H2,1H3
- InChI Key： JVRMSXLSEPWFIT-UHFFFAOYSA-N
- SMILES： O1C(C(C(=O)OCC)CC1)=O
- BRN： 0130517

Computed Properties

Exact Mass: 158.058
Monoisotopic Mass: 158.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.6
XLogP3: 0.7

Experimental Properties

Color/Form: No data available
Density: 1.213
Melting Point: No data available
Boiling Point: 277.6°C at 760 mmHg
Flash Point: 142.2°C
Refractive Index: 1.46
LogP: 0.53790

Ethyl 2-oxotetrahydrofuran-3-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H227-H315-H319-H335
Warning Statement： P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Sealed in dry,2-8°C(BD219318)

Ethyl 2-oxotetrahydrofuran-3-carboxylate Pricemore >>

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